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Compound of Interest

Compound Name: N6-Cyclohexyladenosine
Cat. No.: B1222039
Get Quote

-Cyclohexyladenosine. Audience: Researchers in Pharmacology, Neuroscience, and Drug
Discovery.[1]

Abstract & Introduction

-Cyclohexyladenosine (CHA) is a potent, selective adenosine
receptor agonist (
values

0.7-2.3 nM).[1] It is widely used to study neuroprotection, sleep induction, and cardiovascular
depression.[1] However, like many adenosine derivatives, CHA exhibits significant lipophilicity,
making it practically insoluble in water.[1] Improper solubilization often leads to "silent
precipitation"—where micro-crystals form in aqueous buffers, reducing the effective
concentration and leading to false-negative experimental results.[1]

This guide provides validated protocols for preparing stable stock solutions and physiologically
compatible formulations for both in vitro and in vivo applications.[1]

Physicochemical Profile
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Before handling, verify the compound identity and batch-specific molecular weight (MW), as

hydration states can vary.[1]

Property

Detail

Chemical Name

-Cyclohexyladenosine (CHA)

CAS Number 36396-99-3

Molecular Weight ~349.38 g/mol (Free base)

Appearance White to off-white solid
Adenosine

Primary Target

Receptor (Agonist)

Solubility Class

Lipophilic / Hydrophobic

Solubility Matrix & Solvent Compatibility

The following data summarizes the solubility limits of CHA in common laboratory solvents.

Solvent

Max Solubility

Stability (Stock) Application Note

DMSO

~100 mM (35 mg/mL)

Recommended. Best
High (-20°C) solvent for primary

stock solutions.[1]

Ethanol

~20 mM (7 mg/mL)

Requires warming;
less stable than
DMSO stocks.[1]

Moderate

Water / PBS

< 0.1 mg/mL

Insoluble. Do not add
Very Low water directly to the

powder.[1]

DMF

~30 mg/mL

Alternative to DMSO if
) DMSO is toxic to
High . iy
specific sensitive

tissues.[1]
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Critical Warning: CHA will precipitate immediately if a high-concentration DMSO stock is added

rapidly to cold aqueous buffer.[1] Follow the Stepwise Dilution Protocol below.

Experimental Workflows & Protocols
Protocol A: Preparation of Stock Solution (In Vitro)

Goal: Create a stable 100 mM Master Stock.

Weighing: Accurately weigh 3.5 mg of CHA powder into a sterile, amber glass vial (CHA is
light-sensitive).

e Solvation: Add 100

L of anhydrous DMSO (dimethyl sulfoxide).

» Dissolution: Vortex vigorously for 30-60 seconds. If the solution is not perfectly clear, warm
the vial to 37°C for 2 minutes and vortex again.

o Storage: Aliquot into small volumes (e.g., 10

L) to avoid freeze-thaw cycles. Store at -20°C (stable for 6-12 months) or -80°C (stable for
>1 year).

Protocol B: Aqueous Dilution (Cell Culture/Assay)
Goal: Dilute stock to working concentration (e.g., 100 nM) without precipitation.[1]
e Pre-warm the culture medium or buffer to 37°C.

 Intermediate Step (Optional but Recommended): Dilute the 100 mM stock 1:100 in DMSO
first to create a 1 mM secondary stock. This improves pipetting accuracy for nanomolar
dosing.[1]
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e The "Spike" Method: While vortexing the culture medium gently, slowly pipette the DMSO
stock into the center of the liquid.[1]

o Limit: Ensure final DMSO concentration is < 0.1% (v/v) to avoid solvent toxicity.[1]

o Use Immediately: Aqueous dilutions of CHA are prone to hydrolysis and adsorption to
plastics over time; prepare fresh for each assay.[1]

Protocol C: In Vivo Formulation (Animal Studies)

Goal: Create a 2.5 mg/mL solution for intraperitoneal (i.p.) injection. Challenge: Saline causes
precipitation.[1] A co-solvent system is mandatory.[1]

Recommended Vehicle (The "40/5/45" Method):

10% DMSO[2][1][3]

40% PEG300 (Polyethylene Glycol 300)[1]

5% Tween-80[2][1][3]

45% Saline (0.9% NaCl)[2][1]
Step-by-Step Formulation:

e Dissolve Drug: Dissolve CHA in the calculated volume of DMSO (10% of total volume).
Ensure it is completely clear.

e Add PEG: Add PEG300 (40% of total volume) to the DMSO/Drug mix. Vortex.

e Add Surfactant: Add Tween-80 (5% of total volume).[2][1][3] Vortex.

e Add Aqueous:Slowly add Saline (45% of total volume) dropwise while vortexing.
o Result: A clear, stable solution suitable for injection.[1]

o Note: If precipitation occurs, sonicate at 37°C. If it remains cloudy, the concentration is too
high for this vehicle; reduce target dose.[1]
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Visualization: Preparation & Signaling Workflow[3]

The following diagram illustrates the critical decision path for solubilizing CHA and its
downstream mechanism of action on the

receptor (Gi/o coupling).

Stepwise Dilution Treat In Vitro Assay
(<0.1% DMSO final) (Neurons/Cardiomyocytes) ___Binding

CHA Powder
(Hydrophobic)

Master Stock
(100 mM in DMSO)

Gilo Pathway Physiological Effect

(1 CAMP, | Ca2+, 1 K+) (Neuroprotection / Sleep)

e e e S
Click to download full resolution via product page

Figure 1: Workflow for N6-Cyclohexyladenosine preparation (Red/Blue/Yellow) leading to
biological mechanism (Green).[1]

Storage & Stability Guidelines
e Powder: Store at -20°C in a desiccator. Stable for >2 years.[2][1][3]
e DMSO Stock: Store at -20°C or -80°C. Stable for 6-12 months.

o Tip: Use amber vials to prevent light degradation.[1]

e Aqueous Solutions: Unstable.[1] The glycosidic bond can hydrolyze, and the hydrophobic
nature leads to adsorption to plastic tubes.[1] Prepare immediately before use.

Troubleshooting
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Issue Cause Solution
) ) ) Use the "40/5/45" co-solvent
Cloudiness upon water "Crashing out" (Rapid
. L method.[1] Do not use pure
addition precipitation)

saline.[1]

o ] ] Concentration too high or rapid
Precipitate in cell media -
addition

Vortex media while adding
drug.[1] Limit DMSO stock
concentration.

Inconsistent biological results Adsorption to plastic

Use silanized glass or low-
binding plasticware for low-
concentration dilutions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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